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Technical Support Center: Sodium
Aurothiomalate
Welcome to the technical support center for sodium aurothiomalate. This resource is designed

for researchers, scientists, and drug development professionals to provide clear guidance on

overcoming common experimental challenges, with a focus on solubility in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is sodium aurothiomalate? Sodium aurothiomalate is a gold-containing compound

used for its immunosuppressive and anti-inflammatory effects.[1][2] It is supplied as a white to

yellowish-white powder with a metallic taste.[3][4][5] It is a mixture of mono- and disodium salts

of gold thiomalic acid.[3]

Q2: What is the general solubility of sodium aurothiomalate? Sodium aurothiomalate is

described as being very soluble in water.[3][4] One supplier specifies a solubility of up to 200

mg/mL in water, recommending sonication to aid dissolution.[6] It is practically insoluble in

organic solvents like alcohol and ether.[3]

Q3: What is the expected pH of an aqueous solution of sodium aurothiomalate? A 5%

aqueous solution of sodium aurothiomalate will have a pH in the range of 5.8 to 6.5.[3]

Q4: How should I store sodium aurothiomalate powder and its solutions?
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Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3 years).[6]

Stock Solutions: For long-term storage (months to years), store aliquots at -20°C or -80°C.[2]

[6] For short-term use (days to weeks), storage at 4°C is acceptable.[2] It is recommended to

avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues
Q5: My sodium aurothiomalate powder is not dissolving in my phosphate-buffered saline

(PBS). What should I do?

This is a common issue. While sodium aurothiomalate is highly soluble in water, direct

dissolution in a buffer containing salts can be challenging.

Recommended Action: First, prepare a concentrated stock solution in high-purity, sterile

water.[7] Use of a bath sonicator can significantly aid in dissolving the powder to create a

clear solution.[6] Once fully dissolved, you can then dilute this aqueous stock solution into

your experimental buffer (e.g., PBS) to achieve the final working concentration.

Q6: I observed a precipitate after diluting my concentrated aurothiomalate stock solution into

my cell culture medium or buffer. What causes this and how can I prevent it?

Precipitation upon dilution can be caused by several factors, including interactions with buffer

salts, pH shifts, or exceeding the solubility limit under specific ionic conditions. Studies on other

compounds have shown that buffers like phosphate and citrate can sometimes increase the

propensity for aggregation compared to other buffers like Tris or acetate.[8][9]

Troubleshooting Steps:

Slow Dilution: Add the stock solution to the buffer drop-by-drop while vortexing or stirring to

ensure rapid and even dispersal.

Check pH: Verify the pH of your final buffered solution. A significant deviation from the

optimal pH range of aurothiomalate (5.8-6.5 in water) could impact its stability.[3]

Lower Concentration: Attempt the experiment using a lower final concentration of

aurothiomalate.
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Consider an Alternative Buffer: If precipitation persists and your experimental design allows,

consider using a different buffering agent.

Prepare Freshly: Due to the potential for aggregation over time, it is best to prepare the final

working solution immediately before use.

Q7: The color of my prepared aurothiomalate solution has changed. Can I still use it?

Freshly prepared aqueous solutions of sodium aurothiomalate should be colorless to pale

yellow.[3] A noticeable change in color may indicate chemical degradation or contamination. To

ensure the integrity of your experiment, it is safest to discard the solution and prepare a fresh

batch.

Physicochemical & Solubility Data
The following table summarizes key quantitative data for sodium aurothiomalate.

Property Value Source(s)

Molecular Formula C₄H₃AuNa₂O₄S [2][6]

Molecular Weight ~390.08 g/mol [3]

Appearance
White to yellowish-white

powder
[3]

Solubility in Water
Very soluble; up to 200 mg/mL

(512.73 mM)
[3][4][6]

Solubility in Other
Practically insoluble in alcohol

and ether
[3]

pH of 5% Solution 5.8 - 6.5 [3]

Storage (Powder) -20°C for up to 3 years [6]

Storage (Solution)

-80°C for long-term (months);

-20°C for short-term (up to 1

month)

[6]
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Concentrated Stock Solution in Water

This protocol describes the preparation of a sterile, concentrated stock solution.

Materials:

Sodium aurothiomalate powder

Sterile, high-purity water (e.g., nuclease-free or cell culture grade)

Sterile conical tube or vial

Vortex mixer

Bath sonicator

Sterile 0.22 µm syringe filter and syringe

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculation: Determine the mass of sodium aurothiomalate needed. For 1 mL of a 100 mM

solution (MW ~390.08 g/mol ): Mass = 0.1 mol/L * 0.001 L * 390.08 g/mol = 0.039 g = 39 mg

Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the

calculated amount of powder and transfer it to a sterile conical tube.

Dissolution: Add the calculated volume of sterile water. Vortex the solution thoroughly for 1-2

minutes.

Sonication: To ensure complete dissolution, place the tube in a bath sonicator until the

solution is clear and no particulates are visible.[6] Intermittent vortexing can assist this

process.
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Sterilization: Draw the solution into a sterile syringe, attach a 0.22 µm sterile filter, and

dispense the solution into a new sterile tube. This step removes any potential microbial

contaminants.

Aliquoting & Storage: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes. Label them clearly with the compound name, concentration,

and date. Store immediately at -20°C or -80°C.

Protocol 2: Preparation of a 100 µM Working Solution in PBS

This protocol details the dilution of the concentrated stock into a common aqueous buffer.

Materials:

100 mM Sodium aurothiomalate stock solution (from Protocol 1)

Sterile 1x Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tube

Vortex mixer

Procedure:

Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature and mix

gently.

Calculation (for 10 mL): Use the formula C₁V₁ = C₂V₂.

(100 mM) * V₁ = (0.1 mM) * (10 mL)

V₁ = (0.1 * 10) / 100 = 0.01 mL = 10 µL

Dilution: Add 9.99 mL of sterile PBS to a sterile conical tube. Pipette 10 µL of the 100 mM

stock solution into the PBS. It is critical to add the stock solution to the buffer while vortexing

or mixing to prevent localized high concentrations that could lead to precipitation.

Mixing: Vortex the final working solution thoroughly to ensure homogeneity.
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Use: Use the freshly prepared working solution in your experiment immediately. Do not store

diluted solutions in buffer for extended periods.

Diagrams
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Caption: Workflow for preparing and troubleshooting aurothiomalate solutions.
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Caption: Aurothiomalate inhibits the PKCι-Par6 signaling pathway.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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